Cas no 57248-41-6 (Thiophene, 2,5-dichloro-3-ethyl-)

• Product Name: Thiophene, 2,5-dichloro-3-ethyl-
• CAS No: 57248-41-6
• MF: C₆H₆Cl₂S
• MW: 181.082838535309
• CID: 345996
• PubChem ID: 70328927
• Update Time: 2025-04-19

Thiophene, 2,5-dichloro-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2,5-dichloro-3-ethyl-
• 2,5-dichloro-3-ethylthiophene
• 57248-41-6
• SCHEMBL8272936
• DTXSID60741826

• Inchi： 1S/C6H6Cl2S/c1-2-4-3-5(7)9-6(4)8/h3H,2H2,1H3
• InChI Key： JWRLUXLFZJSCOY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)CC

Computed Properties

• Exact Mass: 179.95688
• Monoisotopic Mass: 179.9567268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes